7-Bromo-2,2-dimethyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one
Overview
Description
Pyrido[3,2-b][1,4]oxazin-3(4H)-one is a class of compounds that belong to the broader family of pyridones . These compounds are often studied for their potential biological activities .
Synthesis Analysis
The synthesis of similar compounds often involves the introduction of functional groups that are considered as the pharmacophores of some drugs . The exact synthesis process can vary depending on the specific compound and the desired properties .Molecular Structure Analysis
The molecular structure of these compounds is typically characterized by the presence of a pyridone ring . The exact structure can vary depending on the specific substituents attached to the ring .Chemical Reactions Analysis
The chemical reactions involving these compounds can be complex and depend on the specific substituents present on the molecule . They often involve interactions with other molecules, leading to changes in their structure and properties .Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely depending on their specific structure. Factors such as solubility, stability, and reactivity can be influenced by the presence of different substituents on the molecule .Scientific Research Applications
Chemical Synthesis and Modifications
Regioselective Anodic Fluorination
The derivative 2H-1,4-pyrido[3,2-b]-1,4-oxazin-3(4H)-one undergoes regioselective anodic fluorination in certain conditions, producing α-monofluorinated products. This modification can be significant for creating specialized organic compounds (Iwayasu, Shaaban, & Fuchigami, 2002).
Synthesis of Polyfunctional Azoles and Azines
α-Bromoacetophenone oxime undergoes reactions to produce compounds like pyrido[3,2‐e]oxazine, demonstrating the versatility of brominated derivatives in synthesizing diverse heterocyclic compounds (Mohareb, Habashi, Hafez, & Sherif, 1987).
Pharmaceutical Research
- BET Inhibitor for Prostate Cancer Treatment: A series of 2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one derivatives have been synthesized and identified as selective inhibitors of bromodomain containing protein 4 (BRD4), showing effectiveness in suppressing prostate cancer cell growth. This highlights the potential of such derivatives in cancer therapy (Xiang et al., 2018).
Synthesis of Novel Heterocyclic Compounds
Synthesis of Polyheterocyclic Ring Systems
Derivatives like 3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine have been used as precursors for creating new polyheterocyclic ring systems, showcasing the use of brominated pyrido derivatives in complex chemical syntheses (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).
One-Pot Synthesis of Pyrido[2,3-b][1,4]oxazin-2-ones
This method offers a streamlined approach to creating pyrido[2,3-b][1,4]oxazin-2-ones, important for developing novel pharmaceuticals or other functional organic compounds (Cho et al., 2003).
Mechanism of Action
Safety and Hazards
Future Directions
Future research in this area could involve the design and synthesis of new derivatives of these compounds, with the aim of optimizing their properties for specific applications . This could involve modifications to the molecular structure to improve factors such as potency, selectivity, and safety .
Properties
IUPAC Name |
7-bromo-2,2-dimethyl-4H-pyrido[3,2-b][1,4]oxazin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2O2/c1-9(2)8(13)12-7-6(14-9)3-5(10)4-11-7/h3-4H,1-2H3,(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWDKWNQIMXGFDK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC2=C(O1)C=C(C=N2)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20727803 | |
Record name | 7-Bromo-2,2-dimethyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20727803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
894852-01-8 | |
Record name | 7-Bromo-2,2-dimethyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20727803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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